Cas no 180995-12-4 (2,4-Dichloro-3-cyanopyridine)

• Product Name: 2,4-Dichloro-3-cyanopyridine
• CAS No: 180995-12-4
• MF: C₆H₂Cl₂N₂
• MW: 172.999478816986
• MDL: MFCD09750302
• CID: 135209
• PubChem ID: 21997828
• Update Time: 2025-06-14

2,4-Dichloro-3-cyanopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-3-Pyridinecarbonitrile
• 2,4-Dichloronicotinonitrile
• 2,4-Dichloro-3-cyanopyridine
• 2,4-dichloropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,2,4-dichloro-
• 2,4-Dichlor-nicotinonitril
• 2,4-Dichlorocarbonitrile
• 3-Cyano-2,4-dichloropyridine
• 4,6-dichloro-5-cyanopyridine
• MFCD09750302
• FT-0655151
• SY023414
• 3-cyano-2,4dichloropyridine
• 180995-12-4
• OQYZEFBWEXEOPL-UHFFFAOYSA-N
• W-206291
• DTXSID00621350
• AMY10254
• 3-Pyridinecarbonitrile, 2,4-dichloro-
• EN300-262249
• CS-W001216
• A812579
• AKOS006328367
• FH-0720
• SCHEMBL1702773
• DB-065345

• MDL： MFCD09750302
• Inchi： 1S/C6H2Cl2N2/c7-5-1-2-10-6(8)4(5)3-9/h1-2H
• InChI Key： OQYZEFBWEXEOPL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C#N)Cl

Computed Properties

• Exact Mass: 171.96000
• Monoisotopic Mass: 171.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 113-115°C
• Boiling Point: 293℃ at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.587
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.68000
• LogP: 2.26008

2,4-Dichloro-3-cyanopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H331; H302; H312; H315; H319; H335
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2,4-Dichloro-3-cyanopyridine

Recent Advances in the Application of 2,4-Dichloro-3-cyanopyridine (CAS: 180995-12-4) in Chemical Biology and Pharmaceutical Research

2,4-Dichloro-3-cyanopyridine (CAS: 180995-12-4) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and agrochemicals. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 2,4-Dichloro-3-cyanopyridine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 2,4-Dichloro-3-cyanopyridine as a building block to develop novel inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a new class of tyrosine kinase inhibitors that exhibit promising activity against resistant cancer cell lines.

In addition to its applications in oncology, 2,4-Dichloro-3-cyanopyridine has also been explored in the development of antiviral agents. The COVID-19 pandemic has underscored the need for broad-spectrum antiviral drugs, and researchers have identified this compound as a potential scaffold for designing inhibitors of viral proteases and polymerases. A recent preprint on bioRxiv reported the successful modification of 2,4-Dichloro-3-cyanopyridine to yield compounds with activity against SARS-CoV-2, suggesting its utility in addressing emerging viral threats.

The chemical reactivity of 2,4-Dichloro-3-cyanopyridine also makes it a valuable tool in agrochemical research. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the development of new pesticides and herbicides with enhanced efficacy and environmental safety. A study published in Pest Management Science highlighted the use of this compound in the synthesis of next-generation herbicides that target specific weed species while minimizing off-target effects.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2,4-Dichloro-3-cyanopyridine-derived compounds. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have addressed some of these challenges by improving yield and reducing waste. For example, a paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route for this compound, which could facilitate its broader adoption in industrial settings.

In conclusion, 2,4-Dichloro-3-cyanopyridine (CAS: 180995-12-4) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate and its potential in drug discovery underscore its importance in addressing unmet medical and agricultural needs. Future studies are expected to further explore its applications, particularly in the context of personalized medicine and sustainable agrochemical development.